N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C19H21NO2S/c21-17(13-20-19(22)16-5-2-1-3-6-16)14-8-10-15(11-9-14)18-7-4-12-23-18/h1-2,4,7-12,16-17,21H,3,5-6,13H2,(H,20,22)
• InChI Key: FKJXGPPJZWKHIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CS3)O
• Molecular Formula: C19H21NO2S
• Molecular Weight: 327.4 g/mol

Description

The compound “N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]cyclohex-3-ene-1-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene rings can undergo a variety of reactions, including electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions.

Future Directions

The future directions for research involving this compound could be vast, given the wide range of applications for thiophene derivatives. These could include further exploration of its potential pharmacological properties, or its use in the development of new materials or chemical processes.